Cas no 77859-40-6 (2-BROMO-6-PHENOXYBENZOTHIAZOLE)
77859-40-6 structure
Product Name:2-BROMO-6-PHENOXYBENZOTHIAZOLE
CAS No:77859-40-6
MF:C13H8BrNOS
MW:306.17772102356
CID:1789703
PubChem ID:20466663
Update Time:2025-04-21
2-BROMO-6-PHENOXYBENZOTHIAZOLE Chemical and Physical Properties
Names and Identifiers
-
- 2-BROMO-6-PHENOXYBENZOTHIAZOLE
- 2-Bromo-6-phenoxybenzo[d]thiazole
- 77859-40-6
- SCHEMBL11108189
-
- Inchi: 1S/C13H8BrNOS/c14-13-15-11-7-6-10(8-12(11)17-13)16-9-4-2-1-3-5-9/h1-8H
- InChI Key: LQHXUPDWYSGQQY-UHFFFAOYSA-N
- SMILES: BrC1=NC2C=CC(=CC=2S1)OC1C=CC=CC=1
Computed Properties
- Exact Mass: 304.951
- Monoisotopic Mass: 304.951
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 50.4A^2
2-BROMO-6-PHENOXYBENZOTHIAZOLE Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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